Cas no 107021-10-3 (Bis(deacyl)bryostatin 1; 20-O-(2E,4E-Octadienoyl), 7-butanoyl)

• Product Name: Bis(deacyl)bryostatin 1; 20-O-(2E,4E-Octadienoyl), 7-butanoyl
• CAS No: 107021-10-3
• MF: C₄₉H₇₂O₁₇
• MW: 933.085797309875
• CID: 893851
• Update Time: 2024-02-29

Bis(deacyl)bryostatin 1; 20-O-(2E,4E-Octadienoyl), 7-butanoyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadienoic acid, (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-hydroxyethyl-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-25-(1-oxobutoxy)-18,27,28,29-tetraoxatetracyclo21.3.1.13,7.111,15nonacos-8-
• 2,4-Octadienoic acid, (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-hydroxyethyl-5,13-bis(2-m
• 2,4-Octadienoic acid, (1S,3S,5Z,7R,8E,11S,12S,13E,15S,17R,21R,23R,25S)-1,11,21-trihydroxy-17-(1R)-1-hydroxyethyl-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-25-(1-oxobutoxy)-18,
• CID 101047677
• Bis(deacyl)bryostatin 1; 20-O-(2E,4E-Octadienoyl), 7-butanoyl

• Inchi： 1S/C49H72O17/c1-10-12-13-14-15-17-41(53)63-39-28-36-25-33(51)26-44(56)62-38(30(3)50)27-35-23-32(24-43(55)60-9)45(64-40(52)16-11-2)49(58,66-35)46(4,5)19-18-34-20-31(22-42(54)59-8)21-37(61-34)29-48(57,65-36)47(39,6)7/h13-15,17-19,22,24,30,33-39,45,50-51,57-58H,10-12,16,20-21,23,25-29H2,1-9H3/b14-13+,17-15+,19-18-,31-22+,32-24+/t30-,33-,34+,35+,36-,37+,38-,39+,45+,48+,49-/m1/s1
• InChI Key： COOSZPGTIWIMFO-VNHIJQHNSA-N
• SMILES： O1[C@@H]2C[C@H](CC(=O)O[C@@H]([C@@H](C)O)C[C@@H]3C/C(=C\C(=O)OC)/[C@@H]([C@@](C(C)(C)C=C[C@H]4C/C(=C\C(=O)OC)/C[C@@H](C[C@]1(C(C)(C)[C@H](C2)OC(/C=C/C=C/CCC)=O)O)O4)(O)O3)OC(CCC)=O)O |c:26|

Computed Properties

• Exact Mass: 932.477
• Monoisotopic Mass: 932.477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 66
• Rotatable Bond Count: 15
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives